Cas no 530-97-2 ((1Z,2E)-cycloheptane-1,2-dione dioxime)

• Product Name: (1Z,2E)-cycloheptane-1,2-dione dioxime
• CAS No: 530-97-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD08461032
• CID: 370988
• PubChem ID: 135487944
• Update Time: 2025-04-19

(1Z,2E)-cycloheptane-1,2-dione dioxime Chemical and Physical Properties

Names and Identifiers

• 1,2-Cycloheptanedione,1,2-dioxime
• (1Z,2E)-Cycloheptane-1,2-dione dioxime
• 1,2-CYCLOHEPTANEDIONE DIOXIME ---CRYSTALLINE---
• 1,2-CYCLOHEPTANEDIONE DIOXIME,POWDER
• HEPTOXIME
• N-(2-nitrosocyclohepten-1-yl)hydroxylamine
• (1Z,2Z)-N,N'-dihydroxycycloheptane-1,2-diimine
• 1,2-Cycloheptanedione dioxime
• 1,2-di(hydroxyimino)cycloheptane
• Cycloheptan-1,2-dion-dioxim
• Cycloheptandiondioxim
• cycloheptane-1,2-dione dioxime
• cycloheptanedione 1,2-dioxime
• n-hydroxy-2-nitrosocyclohept-1-en-1-amine
• NSC 58393
• Q27263017
• NS00042972
• 530-97-2
• SCHEMBL3809677
• DTXSID5060194
• EINECS 208-499-9
• N-(2-hydroxyiminocycloheptylidene)hydroxylamine
• 1,2-Cycloheptanedione 1,2-dioxime
• 1,2-Cycloheptanedione, 1,2-dioxime
• 1,2-cycloheptanedionedioxime
• NSC-58393
• NN'-Dihydroxycycloheptane-1,2-diimine
• 5XU9969I2D
• UNII-5XU9969I2D
• N,N'-1,2-Cycloheptanediylidenedihydroxylamine
• 1,2-Cycloheptanedione, dioxime
• FT-0606323
• HEPTOXIME [MI]
• N-(2-nitrosocyclohept-1-en-1-yl)hydroxylamine
• LJIRXNPXTVQOEU-UHFFFAOYSA-N
• DB-080940
• (1Z,2E)-cycloheptane-1,2-dione dioxime

• MDL： MFCD08461032
• Inchi： 1S/C7H12N2O2/c10-8-6-4-2-1-3-5-7(6)9-11/h10-11H,1-5H2
• InChI Key： LJIRXNPXTVQOEU-UHFFFAOYSA-N
• SMILES： ON=C1C(CCCCC1)=NO

Computed Properties

• Exact Mass: 156.09000
• Monoisotopic Mass: 156.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.7

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 182 ºC (benzene )
• Boiling Point: 265.8°Cat760mmHg
• Flash Point: 114.5°C
• Refractive Index: 1.579
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 65.18000
• LogP: 1.61090
• pka: pK1: 10.65 ± 0.2; pK2: 12.21 ±0.2(at 25℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes